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Introduction

Nitrogen-15 (¹⁵N) is a stable, non-radioactive heavy isotope of nitrogen. Incorporating ¹⁵N into

DNA provides a powerful tool for researchers to trace, identify, and quantify nucleic acids and

their interactions. Unlike its radioactive counterparts, ¹⁵N is safe to handle and offers high

precision for analysis using techniques like mass spectrometry (MS) and nuclear magnetic

resonance (NMR) spectroscopy.[1][2] These methods allow for the detailed study of DNA

replication, DNA-protein interactions, metabolic pathways, and drug mechanisms of action,

making ¹⁵N labeling an indispensable technique in molecular biology, drug development, and

environmental science.[3][4]

Application Note 1: Elucidating DNA Replication
Mechanisms
One of the most foundational applications of ¹⁵N-labeled DNA was the Meselson-Stahl

experiment, which provided definitive proof of the semi-conservative model of DNA replication.

[5] By growing bacteria in a medium containing ¹⁵N as the sole nitrogen source, their DNA

became uniformly "heavy."[6] When these bacteria were transferred to a "light" ¹⁴N medium, the

distribution of heavy and light strands in the DNA of subsequent generations revealed how

replication occurred.[7][8]

Logical Workflow: The Meselson-Stahl Experiment
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The following diagram illustrates the logical flow of the experiment, demonstrating how the

observed results distinguish between the semi-conservative, conservative, and dispersive

models of DNA replication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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